Cas no 405548-40-5 (3-methyl-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 3-methyl-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 405548-40-5
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD08559045
• CID: 3056973
• PubChem ID: 19576761
• Update Time: 2025-05-20

3-methyl-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-isobutyl-3-methyl-1H-pyrazole
• 3-methyl-1-(2-methylpropyl)-1H-pyrazole
• AKOS000314058
• EN300-231009
• STK351283
• DTXSID701269535
• SCHEMBL6972157
• 405548-40-5
• 1H-Pyrazole, 3-methyl-1-(2-methylpropyl)-
• 3-methyl-1-(2-methylpropyl)pyrazole
• CS-0274292

• MDL： MFCD08559045
• Inchi： 1S/C8H14N2/c1-7(2)6-10-5-4-8(3)9-10/h4-5,7H,6H2,1-3H3
• InChI Key： LHMILYUDNHGBSX-UHFFFAOYSA-N
• SMILES： N1(C=CC(C)=N1)CC(C)C

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-methyl-1-(2-methylpropyl)-1H-pyrazole

3-Methyl-1-(2-Methylpropyl)-1H-Pyrazole: A Comprehensive Overview

The compound 3-methyl-1-(2-methylpropyl)-1H-pyrazole (CAS No. 405548-40-5) is an organic heterocyclic compound with a pyrazole ring, a five-membered ring containing two nitrogen atoms. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 3-methyl-1-(2-methylpropyl)-1H-pyrazole consists of a pyrazole core with a methyl group at position 3 and a 2-methylpropyl group at position 1, which contributes to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The pyrazole ring system is known for its ability to form hydrogen bonds and interact with protein targets, making it a valuable scaffold in medicinal chemistry. For instance, researchers have explored the potential of 3-methyl-1-(2-methylpropyl)-1H-pyrazole as a lead compound for designing novel anti-cancer agents. Its ability to modulate key signaling pathways involved in tumor growth and metastasis has been extensively investigated.

In the field of agrochemistry, 3-methyl-1-(2-methylpropyl)-1H-pyrazole has shown promise as a component in herbicides and fungicides. Its unique structure allows for selective inhibition of enzymes critical to plant growth, making it a potential candidate for sustainable agricultural practices. Recent advancements in green chemistry have further enhanced the synthesis methods for this compound, reducing environmental impact while maintaining high yields.

The synthesis of 3-methyl-1-(2-methylpropyl)-1H-pyrazole typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes by employing catalytic systems and microwave-assisted synthesis techniques. These improvements have not only streamlined production but also opened avenues for scaling up the synthesis of this compound for industrial applications.

From a toxicological perspective, understanding the safety profile of 3-methyl-1-(2-methylpropyl)-1H-pyrazole is crucial for its application in pharmaceuticals and agrochemicals. Recent toxicity studies have demonstrated that this compound exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully assess its safety profile and ensure compliance with regulatory standards.

Looking ahead, the future of 3-methyl-1-(2-methylpropyl)-1H-pyrazole lies in its potential as a versatile building block for advanced materials. Its ability to form stable metal complexes has sparked interest in its application as a ligand in catalysis and sensor technologies. Additionally, ongoing research into its photochemical properties may pave the way for its use in optoelectronic devices.

In conclusion, 3-methyl-1-(2-methylpropyl)-1H-pyrazole (CAS No. 405548-40-5) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemical research. As scientific understanding continues to evolve, this compound is likely to unlock new possibilities in drug discovery, agriculture, and materials science.